Cas no 354135-75-4 (6,6'-Dibromo-9,9'-diphenyl-3,3'-bicarbazole)

• Product Name: 6,6'-Dibromo-9,9'-diphenyl-3,3'-bicarbazole
• CAS No: 354135-75-4
• MF: C₃₆H₂₂Br₂N₂
• MW: 642.381287097931
• MDL: MFCD30749258
• CID: 3023875
• PubChem ID: 354334843
• Update Time: 2025-05-25

6,6'-Dibromo-9,9'-diphenyl-3,3'-bicarbazole Chemical and Physical Properties

Names and Identifiers

• 6,6'-dibromo-9,9'-diphenyl-9H,9'H-3,3'-bicarbazole
• 6,6'-Dibromo-9,9'-diphenyl-3,3'-bicarbazole
• 6,6'-Dibromo-9,9'-diphenyl-3,3'-bi-9H-carbazole
• 3-bromo-6-(6-bromo-9-phenylcarbazol-3-yl)-9-phenylcarbazole
• SB66716
• D4980
• T70816
• SCHEMBL20561316
• DB-091034
• MFCD30749258
• 354135-75-4

• MDL： MFCD30749258
• Inchi： 1S/C36H22Br2N2/c37-25-13-17-35-31(21-25)29-19-23(11-15-33(29)39(35)27-7-3-1-4-8-27)24-12-16-34-30(20-24)32-22-26(38)14-18-36(32)40(34)28-9-5-2-6-10-28/h1-22H
• InChI Key： VTIPHPNQFUCDAW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1=CC(=CC=C1N2C1C=CC=CC=1)C1=CC=C2C(=C1)C1C=C(C=CC=1N2C1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 642.01292g/mol
• Monoisotopic Mass: 640.01497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 9.9

Experimental Properties

• Melting Point: NA

6,6'-Dibromo-9,9'-diphenyl-3,3'-bicarbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 6,6'-Dibromo-9,9'-diphenyl-3,3'-bicarbazole

Recent Advances in the Study of 6,6'-Dibromo-9,9'-diphenyl-3,3'-bicarbazole (CAS: 354135-75-4) in Chemical Biology and Pharmaceutical Research

6,6'-Dibromo-9,9'-diphenyl-3,3'-bicarbazole (CAS: 354135-75-4) is a high-value organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its bicarbazole core and dibromo substitutions, exhibits unique photophysical and electronic properties, making it a promising candidate for applications in organic electronics, photodynamic therapy, and drug discovery. Recent studies have explored its potential as a building block for advanced materials and its role in modulating biological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anticancer properties of 6,6'-Dibromo-9,9'-diphenyl-3,3'-bicarbazole. The compound demonstrated potent inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer cell lines. Mechanistic studies revealed that it acts by disrupting microtubule dynamics and inducing apoptosis through the activation of caspase-3 and -9 pathways. These findings suggest its potential as a novel chemotherapeutic agent, although further preclinical evaluations are warranted.

Another groundbreaking study, published in Advanced Materials in early 2024, highlighted the application of 6,6'-Dibromo-9,9'-diphenyl-3,3'-bicarbazole in organic light-emitting diodes (OLEDs). The compound's high quantum yield and thermal stability make it an excellent emitter for blue OLEDs, addressing a long-standing challenge in the field. The research team achieved a record-high external quantum efficiency of 22% by optimizing the device architecture using this compound, paving the way for next-generation display technologies.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and yield of 6,6'-Dibromo-9,9'-diphenyl-3,3'-bicarbazole production. A 2023 paper in Organic Process Research & Development reported a novel palladium-catalyzed coupling method that reduces byproduct formation and enhances purity. This methodological improvement is critical for large-scale pharmaceutical and industrial applications, where consistent quality and cost-effectiveness are paramount.

In the realm of neurodegenerative disease research, preliminary in vitro studies have shown that derivatives of 6,6'-Dibromo-9,9'-diphenyl-3,3'-bicarbazole can cross the blood-brain barrier and exhibit neuroprotective effects against amyloid-beta toxicity. While these results are promising, extensive animal studies and clinical trials will be necessary to validate these findings and assess potential therapeutic applications for Alzheimer's disease and other neurodegenerative disorders.

Looking ahead, the versatility of 6,6'-Dibromo-9,9'-diphenyl-3,3'-bicarbazole continues to inspire multidisciplinary research. Its unique chemical structure offers numerous opportunities for modification and functionalization, enabling tailored properties for specific applications. Future research directions may include the development of targeted drug delivery systems, exploration of its antimicrobial potential, and further optimization of its optoelectronic characteristics for energy-related applications.